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Compound of Interest

Compound Name: Tetraethylene glycol

Cat. No.: B160287

This technical guide provides an in-depth overview of the refractive index of tetraethylene
glycol (TEG) and its mixtures, designed for researchers, scientists, and professionals in drug
development. The document summarizes key quantitative data, details experimental
methodologies, and visualizes important concepts and workflows.

Refractive Index of Pure Tetraethylene Glycol

Tetraethylene glycol (TEG) is a colorless, odorless, and viscous liquid with the chemical
formula C8H1805. Its refractive index is a fundamental physical property that is sensitive to
changes in temperature and the wavelength of light. The refractive index of pure TEG (99%
purity) has been measured across a range of wavelengths and temperatures.[1] For instance,
at 20°C, the refractive index is approximately 1.459 (lit.).

A comprehensive dataset for pure TEG (99%, Alfa Aesar) shows the refractive index varying
with both wavelength and temperature.[1] Measurements were performed covering a spectral
range from 390 nm to 1070 nm and temperatures from 1°C to 45°C.[1]

Refractive Index of Tetraethylene Glycol Mixtures

The refractive index of a mixture is dependent on its composition. This section explores the
refractive index of TEG in aqueous and organic solvent mixtures.

Aqueous Mixtures
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The addition of water to TEG alters the refractive index of the solution. Studies have
investigated the refractive index of aqueous solutions of poly(oxyethylene) glycols, including
tetraethylene glycol (n=4), at 298.15 K.[2] The data from these studies can be used to
understand the relationship between the concentration of TEG in water and the resulting
refractive index. The Soret effect and diffusion in TEG-water mixtures have been investigated
using optical digital interferometry, which relies on refractive index measurements.

Organic Solvent Mixtures

The refractive index of TEG has also been studied in mixtures with various organic solvents.
For example, the density and refractive index of TEG in 1,4-dioxane and benzene solutions
were measured at 298.15 K. Additionally, the refractive indices of TEG and ethanol mixtures
have been parameterized for wavelengths of 633 nm and 532 nm.

Data Summary

The following tables summarize the available quantitative data for the refractive index of pure
tetraethylene glycol and its mixtures.

Table 1: Refractive Index of Pure Tetraethylene Glycol at Various Wavelengths and

Temperatures
Temperature (°C) Wavelength (nm) Refractive Index (n)
1 390 Data not available in snippets
45 1070 Data not available in snippets

Source: Based on the
description of a dataset for

pure tetraethylene glycol.

Table 2: Refractive Index of Tetraethylene Glycol-Water Mixtures at 298.15 K
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Mole Fraction of TEG Refractive Index (n)

Data not available in snippets Data not available in snippets

Source: Based on studies of aqueous solutions

of poly(oxyethylene) glycols.

Table 3: Refractive Index of Tetraethylene Glycol-Organic Solvent Mixtures at 298.15 K

Solvent Mole Fraction of TEG Refractive Index (n)

1,4-Dioxane Data not available in snippets Data not available in snippets
Benzene Data not available in snippets Data not available in snippets
Ethanol Data not available in snippets Data not available in snippets

Source: Based on studies of
TEG in various organic

solvents.

Experimental Protocols

The accurate measurement of the refractive index is crucial for obtaining reliable data. The
following is a detailed methodology based on cited experimental work.

Measurement of Refractive Index of Pure and Mixed
Liquids

This protocol is based on the methodology used for measuring the refractive index of glycols as
a function of wavelength and temperature.

Objective: To accurately measure the refractive index of tetraethylene glycol and its mixtures
at various temperatures and wavelengths.

Materials and Equipment:
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Tetraethylene glycol (99% purity)

Solvents (e.g., deionized water, 1,4-dioxane, benzene, ethanol)

Modified Abbe refractometer

Temperature-controlled water bath

Light source with multiple wavelengths

Calibration standards (e.g., distilled water)

Procedure:

o Calibration: Calibrate the Abbe refractometer at each measurement temperature using a

standard with a known refractive index, such as distilled water.

Sample Preparation:

o For pure TEG measurements, use the substance as supplied (e.g., 99% purity).
o For mixtures, prepare solutions of known concentrations by mass or volume.
Measurement:

o Place a small sample of the liquid on the prism of the refractometer.

[e]

Allow the sample to thermally equilibrate with the prism, which is maintained at the desired
temperature by the water bath.

[e]

llluminate the sample with the desired wavelength of light.

o

Adjust the refractometer to determine the refractive index.

[¢]

Repeat the measurement multiple times to ensure accuracy and calculate the mean value.

Data Recording: Record the refractive index, temperature, and wavelength for each
measurement. The accuracy of the refractive index measurement is estimated to be
+0.0003.
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Visualizations

The following diagrams illustrate key relationships and workflows related to the refractive index

of tetraethylene glycol mixtures.
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Caption: Logical flow of refractive index change with TEG concentration.
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Experimental Workflow for Refractive Index Measurement
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Caption: Workflow for refractive index measurement of TEG mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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